Cas no 1810-66-8 (6-bromo-1,2-dihydroquinolin-2-one)

6-Bromo-1,2-dihydroquinolin-2-one is a brominated heterocyclic compound featuring a quinolinone core structure. This intermediate is valued for its utility in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the bromine substituent enhances reactivity, enabling selective functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its stable dihydroquinolin-2-one scaffold also makes it a versatile building block for constructing complex nitrogen-containing frameworks. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions contribute to its widespread use in medicinal chemistry and material science research. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.
6-bromo-1,2-dihydroquinolin-2-one structure
1810-66-8 structure
Product Name:6-bromo-1,2-dihydroquinolin-2-one
CAS No:1810-66-8
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD07700272
CID:118103
PubChem ID:12378943
Update Time:2025-05-28

6-bromo-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromoquinolin-2(1H)-one
    • 6-Bromo-2(1H)-Quinolone
    • 6-Bromo-2(1H)-quinolinone
    • 2(1H)-Quinolinone,6-chloro-
    • 2-Hydroxy-6-bromoquinoline
    • 6-bromo-1H-quinolin-2-one
    • 6-Bromo-2-hydroxyquinoline
    • 6-bromo-2-quinolone
    • 6-bromoquinolin-2-ol
    • 2(1H)-Quinolinone, 6-bromo-
    • 6-bromo-1,2-dihydroquinolin-2-one
    • 6-bromoquinolin-2-one
    • 6-bromocarbostyril
    • 6-bromo-quinolone
    • PubChem17808
    • 6-bromo-quinolin-2-ol
    • 6-bromo-2-hydroxy-quinolin
    • KSC537O9L
    • 6-bromo-2-[1H]-quinolone
    • 6-BROMO-2-QUINOLINONE
    • 2(1H)-
    • 1810-66-8
    • 6-Bromoquinolin-2(1H)-one, AldrichCPR
    • FT-0647820
    • AC-24308
    • SY006761
    • Q63396277
    • AM20050892
    • 2-Hydroxy-6-bromoquinoline, AldrichCPR
    • AKOS005146395
    • EN300-141514
    • YLAFBGATSQRSTB-UHFFFAOYSA-N
    • FS-2881
    • AKOS013153973
    • NS00014417
    • CS-W003551
    • F9995-1462
    • W-206292
    • SC2991
    • DTXSID80495319
    • MFCD08703169
    • A4009
    • SCHEMBL347122
    • AB42143
    • CHEBI:231294
    • STL267173
    • DB-029218
    • MDL： MFCD07700272
    • Inchi： 1S/C9H6BrNO/c10-7-2-3-8-6(5-7)1-4-9(12)11-8/h1-5H,(H,11,12)
    • InChI Key： YLAFBGATSQRSTB-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C=CC(N2)=O

Computed Properties

  • Exact Mass: 222.96300
  • Monoisotopic Mass: 222.963276
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.62
  • Melting Point: >200 °C
  • Boiling Point: 393.8±42.0°C at 760 mmHg
  • Flash Point: 191.9℃
  • Refractive Index: 1.63
  • PSA: 33.12000
  • LogP: 2.70290

6-bromo-1,2-dihydroquinolin-2-one Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xn
  • Storage Condition：Sealed in dry,2-8°C

6-bromo-1,2-dihydroquinolin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

6-bromo-1,2-dihydroquinolin-2-one Pricemore >>

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6-bromo-1,2-dihydroquinolin-2-one Production Method

6-bromo-1,2-dihydroquinolin-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1810-66-8)6-bromo-1,2-dihydroquinolin-2-one
Order Number:A4009
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):174.0/554.0
Email:sales@amadischem.com

6-bromo-1,2-dihydroquinolin-2-one Related Literature

  • 1. Regioselective alkoxydehalogenation of 2,4-dihalogenoquinolines and a reinvestigation of the bromination of 2-methoxyquinoline
    Alan G. Osborne,Luke A. D. Miller J. Chem. Soc. Perkin Trans. 1 1993 181

Related Categories

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1810-66-8)6-bromo-1,2-dihydroquinolin-2-one
A4009
Purity:99%/99%
Quantity:25g/100g
Price ($):174.0/554.0
Email